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Compound of Interest

Compound Name: Ammonium citrate tribasic

Cat. No.: B12063554

Get Quote

For researchers, scientists, and professionals in drug development, the integrity of analytical

methods is paramount. The choice of a standard is a critical factor influencing the accuracy and

reliability of results. This guide provides an objective comparison of ammonium citrate
tribasic as a standard in various analytical methods, supported by experimental protocols and

performance data.

Physicochemical Properties and Specifications
Ammonium citrate tribasic, with the chemical formula (NH₄)₃C₆H₅O₇, is a white crystalline

powder freely soluble in water.[1] Its quality as a reagent is defined by several key parameters.

Below is a summary of typical specifications for analytical grade ammonium citrate tribasic.
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Parameter Specification
Significance in Analytical
Methods

Assay ≥97% (by titration)[2][3]

Defines the purity of the

standard, crucial for accurate

preparation of standard

solutions.

pH (5% solution) 6.0 - 7.5

Indicates its suitability as a

buffer in the neutral pH range,

relevant for many biological

and chemical assays.

Insoluble Matter ≤0.005%

Low levels of insoluble matter

are essential for methods that

require clear solutions, such as

spectrophotometry and

chromatography.

Chloride (Cl) ≤0.001%

Low chloride content is

important in applications where

chloride ions may interfere with

the reaction or detection, such

as in certain electrochemical

methods.

Sulfate (SO₄) ≤0.005%

Minimal sulfate is necessary to

avoid interference in

gravimetric or turbidimetric

analyses involving sulfate

precipitation.

Heavy Metals (as Pb) ≤2 mg/kg[1]

Low heavy metal content is

critical in pharmaceutical and

food applications to ensure

safety and prevent interference

with analytical methods like

atomic absorption

spectroscopy.
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Performance in Titrimetric Analysis
A primary application of ammonium citrate tribasic is in titrimetric analysis, both as the

analyte being quantified and as a component of the analytical system. The Joint FAO/WHO

Expert Committee on Food Additives (JECFA) provides a detailed method for the assay of

triammonium citrate.[1]

Experimental Protocol: Assay of Triammonium Citrate by Titration[1]

Sample Preparation: Accurately weigh approximately 3.5 g of the ammonium citrate
tribasic sample and dissolve it in 50 ml of water.

Ammonia Liberation: Add 50 ml of 1 N sodium hydroxide to the solution. Boil for 15 minutes

or until ammonia is no longer evolved.

Acidification: Add sufficient 1 N sulfuric acid to make the solution acidic to phenolphthalein

indicator.

Boiling: Boil the acidic solution for 5 minutes and then cool.

Titration: Titrate the solution with 1 N sodium hydroxide using phenolphthalein as the

indicator.

Each milliliter of 1 N sodium hydroxide is equivalent to 81.07 mg of C₆H₁₇N₃O₇.[1]

Logical Workflow for Assay of Ammonium Citrate Tribasic
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Sample Preparation Reaction Analysis

Weigh ~3.5g of
Ammonium Citrate Tribasic Dissolve in 50ml Water Add 50ml of 1N NaOH Boil for 15 min to

liberate Ammonia Add 1N H2SO4 until acidic Boil for 5 min Cool the solution Titrate with 1N NaOH
using Phenolphthalein Calculate Purity
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Citrate Extraction

Phosphate Determination

Weigh Fertilizer Sample

Extract with Water

Separate Water-Soluble
and Insoluble Fractions

Add Neutral Ammonium
Citrate Solution

Insoluble Fraction

Incubate at 65°C for 1 hour

Filter to obtain
Citrate Extract

Add Ammonium Molybdate Reagent

Color Development

Measure Absorbance
(Spectrophotometry)

Calculate Citrate-Soluble
Phosphate Content

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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